Cas no 59290-05-0 (3-Pyridinecarboxamide, N,2-dimethyl-5-nitro-)

3-Pyridinecarboxamide, N,2-dimethyl-5-nitro- structure
59290-05-0 structure
Product name:3-Pyridinecarboxamide, N,2-dimethyl-5-nitro-
CAS No:59290-05-0
MF:C8H9N3O3
MW:195.175361394882
CID:339234
PubChem ID:21405396

3-Pyridinecarboxamide, N,2-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, N,2-dimethyl-5-nitro-
    • N,2-dimethyl-5-nitropyridine-3-carboxamide
    • 59290-05-0
    • DTXSID10613226
    • Inchi: InChI=1S/C8H9N3O3/c1-5-7(8(12)9-2)3-6(4-10-5)11(13)14/h3-4H,1-2H3,(H,9,12)
    • InChI Key: DJMDDIAUWIZUAS-UHFFFAOYSA-N
    • SMILES: CNC(C1=CC([N+]([O-])=O)=CN=C1C)=O

Computed Properties

  • Exact Mass: 195.06447
  • Monoisotopic Mass: 195.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.8Ų
  • XLogP3: 0.4

Experimental Properties

  • PSA: 85.13

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